3-amino-N-cyclohexyl-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-cyclohexyl-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C17H23N3O2S/c1-10-8-11(9-22-2)13-14(18)15(23-17(13)19-10)16(21)20-12-6-4-3-5-7-12/h8,12H,3-7,9,18H2,1-2H3,(H,20,21)
• InChI Key: AQLUVPHWTMOEFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)NC3CCCCC3)N)COC
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

3-amino-N-cyclohexyl-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C17H23N3O2S and its molecular weight is 333.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3-amino-N-cyclohexyl-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide is 333.15109816 g/mol and the complexity rating of the compound is 417. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydrogen Bonding and Structural Analysis

Research on related enaminones, such as those described by Kubicki, Bassyouni, and Codding (2000), provides insights into the structural characteristics and hydrogen bonding patterns of compounds similar to 3-amino-N-cyclohexyl-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide. These compounds exhibit interesting hydrogen bond networks and structural conformations which could be relevant for similar thienopyridine derivatives (Kubicki, Bassyouni, & Codding, 2000).

Synthesis of Novel Derivatives

The work of Bakhite, Al‐Sehemi, and Yamada (2005) explores the synthesis of novel thienopyridine derivatives, which is directly relevant to the compound . Their methods and results provide a foundational understanding of how such compounds can be synthesized and potentially modified for various scientific applications (Bakhite, Al‐Sehemi, & Yamada, 2005).

Potential Anticancer Activity

Hassan, Hafez, and Osman (2014) have conducted research on compounds structurally related to 3-amino-N-cyclohexyl-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide, specifically examining their cytotoxic activity against cancer cells. This suggests potential research avenues into the anticancer properties of such compounds (Hassan, Hafez, & Osman, 2014).

Chemical Reduction and Synthesis Techniques

Carlsson and Lawesson (1982) discuss the reduction of enaminones, a category that includes compounds similar to the one . Their study provides valuable insights into the chemical processes and synthesis techniques applicable to thienopyridine derivatives (Carlsson & Lawesson, 1982).

Anti-Inflammatory Potential

Moloney (2001) synthesized methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, a compound structurally related to the one of interest, as part of research targeting novel anti-inflammatory agents. This suggests the potential application of similar thienopyridine derivatives in developing new anti-inflammatory drugs (Moloney, 2001).